Cas no 860435-38-7 (3-Bromo-4-iodoaniline)

3-Bromo-4-iodoaniline is a halogenated aniline derivative with the molecular formula C₆H₅BrIN. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromo and iodo substituents on the aromatic ring enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig transformations. Its well-defined structure and high purity make it suitable for precise functionalization in complex molecular architectures. The compound is typically handled under inert conditions due to its sensitivity to light and air. Its utility in medicinal chemistry and material science underscores its importance as a building block for specialized chemical applications.
3-Bromo-4-iodoaniline structure
3-Bromo-4-iodoaniline structure
Product Name:3-Bromo-4-iodoaniline
CAS No:860435-38-7
MF:C6H5BrIN
MW:297.91907286644
MDL:MFCD09753717
CID:890715
PubChem ID:20543543
Update Time:2025-10-29

3-Bromo-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-iodoaniline
    • 3-Brom-4-jod-anilin
    • 3-bromanyl-4-iodanyl-aniline
    • 3-bromo-4-iodo-aniline
    • 3-Bromo-4-iodobenzenamine (ACI)
    • 860435-38-7
    • AC-28563
    • 3-Bromo-4-iodobenzenamine
    • EN300-66173
    • CS-0088152
    • DTXSID10608536
    • DB-076543
    • (3-bromo-4-iodophenyl)amine
    • AKOS015834604
    • SY241741
    • AS-18064
    • Z1037337336
    • SCHEMBL17494942
    • MFCD09753717
    • MDL： MFCD09753717
    • Inchi： 1S/C6H5BrIN/c7-5-3-4(9)1-2-6(5)8/h1-3H,9H2
    • InChI Key： HBCBLDVYTZWYLL-UHFFFAOYSA-N
    • SMILES： BrC1C(I)=CC=C(N)C=1

Computed Properties

  • Exact Mass: 296.86500
  • Monoisotopic Mass: 296.865
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.21710

3-Bromo-4-iodoaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-iodoaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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B-SK962-200mg
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 860435-38-7 97%
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abcr
AB310187-250 mg
3-Bromo-4-iodoaniline, 97%; .
 860435-38-7 97%
250mg
 €77.40 2023-04-26
abcr
AB310187-1 g
3-Bromo-4-iodoaniline, 97%; .
 860435-38-7 97%
1g
 €99.80 2023-04-26
abcr
AB310187-5 g
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 860435-38-7 97%
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3-Bromo-4-iodoaniline Production Method

Production Method 1

7149-14-6 7149-14-6
860435-38-7 860435-38-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  7 h, 5 atm, 50 °C
Reference
Effect of Nanoporous Structure on the Catalytic Activity of Nanoporous Palladium for Hydrogenation of Nitro Compounds
Zhao, Yuhui; Feng, Xiujuan; Li, Yanhui; Zhang, Wei; Yamamoto, Yoshinori; et al, ChemistrySelect, 2020, 5(23), 7086-7092

Production Method 2

860435-38-7 860435-38-7
Reaction Conditions
1.1 Reagents: Calcium carbonate ,  Benzyltrimethylammonium dichloroiodate Solvents: Methanol ,  Dichloromethane ;  rt; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water ;  rt
Reference
Highly Fluorescent Solid-State Asymmetric Spirosilabifluorene Derivatives
Lee, Sang Ho; Jang, Bo-Bin; Kafafi, Zakya H., Journal of the American Chemical Society, 2005, 127(25), 9071-9078

Production Method 3

860435-38-7 860435-38-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  15 h, rt
1.2 Solvents: Water ;  rt
1.3 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Acetonitrile ,  Water ;  9 min, 0 °C; 1 h, 0 °C
1.4 Reagents: Potassium iodide Solvents: Water ;  4 min, 0 °C; 1 h, 0 °C
1.5 Reagents: Sodium bicarbonate Solvents: Chloroform ,  Water
1.6 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  9 h, 80 °C
Reference
Rhodium-Catalyzed Synthesis and Optical Properties of Silicon-Bridged Arylpyridines
Shintani, Ryo; Misawa, Nana; Takano, Ryo; Nozaki, Kyoko, Chemistry - A European Journal, 2017, 23(11), 2660-2665

Production Method 4

860435-38-7 860435-38-7
Reaction Conditions
1.1 Reagents: Iodine chloride Catalysts: Indium triflate Solvents: Acetonitrile ,  Dichloromethane ;  1 h, 0 °C
1.2 Reagents: Triethylamine ,  Sodium thiosulfate ;  0 °C
Reference
Mild and efficient direct aromatic iodination
Johnsson, Richard; Meijer, Andreas; Ellervik, Ulf, Tetrahedron, 2005, 61(49), 11657-11663

Production Method 5

7149-14-6 7149-14-6
860435-38-7 860435-38-7
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  9 h, 80 °C
Reference
Synthesis and Preliminary Evaluations of a Triazole-Cored Antagonist as a PET Imaging Probe ([18F]N2B-0518) for GluN2B Subunit in the Brain
Fu, Hualong; Tang, Weiting; Chen, Zhen ; Belov, Vasily V.; Zhang, Genwei; et al, ACS Chemical Neuroscience, 2019, 10(5), 2263-2275

3-Bromo-4-iodoaniline Raw materials

3-Bromo-4-iodoaniline Preparation Products

3-Bromo-4-iodoaniline Related Literature

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